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Compound of Interest

Compound Name: H-His(Trt)-Otbu HCl

CAS No.: 218938-68-2

Cat. No.: B1466405

Get Quote

Executive Summary & Strategic Context
H-His(Trt)-Otbu HCl (Histidine trityl-protected tert-butyl ester hydrochloride) is a critical

building block in convergent peptide synthesis and Liquid Phase Peptide Synthesis (LPPS). Its

structural integrity is paramount because the Trityl (Trt) group on the imidazole ring suppresses

racemization—a notorious issue with Histidine—while the tert-butyl (Otbu) ester provides acid-

labile C-terminal protection orthogonal to base-labile groups (like Fmoc).

This guide provides a rigorous NMR characterization framework. Unlike standard Certificates of

Analysis (CoA) which merely list peaks, this document focuses on comparative discrimination:

how to use NMR to definitively distinguish the target product from its closest structural analogs

and process impurities (e.g., Methyl esters, free acids, or detritylated species).

Why NMR? The "Fingerprint" Advantage
While HPLC confirms purity, only NMR validates the regiochemistry of the trityl protection (N

vs N
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) and the integrity of the acid-labile ester in the presence of the hydrochloride salt.

Comparative Analysis: Target vs. Alternatives
In process chemistry, the "alternatives" are often the starting materials or side-reaction

products. The table below outlines how to distinguish H-His(Trt)-Otbu HCl from its functional

analogs using specific NMR markers.

Table 1: NMR Discrimination Markers (500 MHz, DMSO-d
)

Feature
Target: H-

His(Trt)-Otbu

HCl

Alternative 1: H-

His(Trt)-OMe

Alternative 2: H-

His(Trt)-OH

Impurity: H-His-

Otbu

C-Terminus
t-Butyl Singlet

~1.35 ppm (9H)

Methyl Singlet

~3.60 ppm (3H)

Missing(Acid

proton

broad/invisible)

t-Butyl Singlet

~1.35 ppm (9H)

Side Chain

Trityl Aromatics

7.0–7.4 ppm

(15H, m)

Trityl Aromatics

7.0–7.4 ppm

(15H, m)

Trityl Aromatics

7.0–7.4 ppm

(15H, m)

Missing(Only

Imidazole

protons remain)

Amine Salt

Ammonium

Broad

~8.5 ppm (3H)

Ammonium

Broad

~8.5 ppm (3H)

Ammonium/Zwitt

erionShift varies

by pH

Ammonium

Broad

~8.5 ppm (3H)

Performance

Note

Superior: Acid-

labile

deprotection

avoids

saponification-

induced

racemization.[1]

[2]

Inferior: Requires

basic hydrolysis

(LiOH), high risk

of racemization.

Precursor:

Requires

activation; poor

solubility in

organic solvents.

Degradant: Loss

of Trt leads to N-

alkylation side

reactions.
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Senior Scientist Insight: The most critical check is the integration ratio between the t-Butyl signal

(9H) and the Trityl aromatics (15H). A ratio deviation here indicates either loss of the protecting

group (acid sensitivity) or incomplete esterification.

Structural Visualization & Assignment Logic
The following diagram illustrates the connectivity and the specific NMR correlations used to

validate the structure.

H-His(Trt)-Otbu HCl Structure NMR Signals (DMSO-d6)

NH3+ Cl- ~8.5 ppm (br s)

α-CH ~4.3 ppm (m)

β-CH2 ~3.0-3.2 ppm (m)

Imidazole
(C2/C4)

~7.5 & 8.0 ppm (s)

Trityl Group
(3x Ph)

7.0-7.4 ppm (m)
Otbu Ester
(C(CH3)3)

~1.35 ppm (s)
Integration Check

(9:15 Ratio)
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Click to download full resolution via product page

Caption: Structural connectivity mapped to expected NMR signals. The red arrow indicates the

critical stoichiometric check between the two protecting groups.

Experimental Protocol: Self-Validating NMR
Workflow
This protocol is designed to be self-validating. If the internal standard (TMS) or the solvent

residual peak does not align, the salt formation or water content may be interfering with the

shift values.

A. Sample Preparation[3][4][5][6]
Solvent: DMSO-d

(99.9% D) + 0.03% TMS (v/v).

Why? The HCl salt is insoluble in CDCl

. DMSO disrupts the ionic lattice and prevents aggregation.

Concentration: 10–15 mg in 0.6 mL solvent.

Caution: Higher concentrations may cause viscosity broadening; lower concentrations risk

losing the small imidazole C-H signals in the baseline.

Vessel: High-precision 5mm NMR tube (e.g., Wilmad 507-PP).

B. Instrument Parameters (Standard 400/500 MHz)
Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

Relaxation Delay (D1):2.0 seconds (Minimum).

Scientific Rationale: The t-Butyl protons (methyls) have long T1 relaxation times. A short

D1 will suppress the t-Butyl integration, leading to a false calculation of "low ester

content."
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Scans (NS): 16–32 scans (Sufficient for 1H); 1024+ scans for 13C.

Temperature: 298 K (25°C).

C. Data Processing & Interpretation[7]
Referencing: Set the DMSO quintet to 2.50 ppm.

Integration Strategy:

Set the Trityl Region (7.0–7.4 ppm) to exactly 15.00.

Validation: The t-Butyl singlet must integrate to 9.0 ± 0.3.

Validation: The

-proton must integrate to 1.0.

D. Detailed Peak Assignment (DMSO-d )
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Shift (

ppm)
Multiplicity Integral Assignment Notes

8.40 – 8.70 Broad Singlet 3H

Exchangeable

with

. Broadening

confirms Salt

form.

7.30 – 7.45 Multiplet 9H Trityl (meta/para)

Overlaps with

Imidazole C2-H

in some pH

conditions.

7.05 – 7.15 Multiplet 6H Trityl (ortho)
Distinct "roofing"

effect often seen.

7.50 / 8.00 Singlets 1H each Imidazole C2/C4

Shifts are highly

sensitive to

concentration

and water

content.

4.25 – 4.35 Multiplet 1H -CH

Deshielded by

the ammonium

group.

3.05 – 3.20 Multiplet 2H -CH

Diastereotopic

splitting is

common due to

the chiral center.

1.35 Singlet 9H t-Butyl
Sharp, intense

singlet.

Troubleshooting & Common Anomalies
The "Rotamer" Problem
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Histidine derivatives often exhibit rotameric broadening or peak doubling in NMR, even at room

temperature.

Observation: The imidazole C-H peaks or the

-proton appear split or unusually broad.

Cause: Steric hindrance from the bulky Trityl group restricts rotation around the

bond.

Solution: Run the NMR at 313 K (40°C). The peaks should coalesce into sharp

singlets/multiplets. If they do not, the sample may contain diastereomeric impurities (D-His).

The "Water" Problem
As a Hydrochloride salt, H-His(Trt)-Otbu is hygroscopic.

Observation: A large broad peak at ~3.3–3.5 ppm.

Impact: This water peak can overlap with the

-protons or the methoxy signal of impurities.

Mitigation: Use an ampoule of "100%" DMSO-d

rather than a stock bottle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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